1-Hydroxy-1,2,4-triazole

Core Science & Biosynthesis

The Versatile Coordination Chemistry of 1-Hydroxy-1,2,4-triazole Ligands in Metal-Organic Frameworks: A Technical Guide

Abstract

1,2,4-Triazole derivatives are a cornerstone in the design of functional metal-organic frameworks (MOFs), prized for their robust thermal and chemical stability and their ability to form extensive, predictable coordination networks.[1][2] The introduction of a hydroxyl group at the 1-position (1-hydroxy-1,2,4-triazole) significantly expands this versatility, introducing a secondary, chemically distinct coordination site that allows for the construction of frameworks with novel topologies and enhanced functionalities. This guide provides an in-depth analysis of the principal coordination modes of 1-hydroxy-1,2,4-triazole ligands, explores the key synthetic factors that govern coordination behavior, and presents validated protocols for the synthesis and characterization of these advanced materials.

Introduction: The Strategic Advantage of the Hydroxy-Triazole Ligand

The 1,2,4-triazole ring is an exceptional building block in crystal engineering. Its three nitrogen atoms offer multiple potential coordination sites, with the adjacent N1 and N2 atoms being particularly effective at bridging metal centers to form polynuclear complexes and high-dimensionality frameworks.[3] This N1-N2 bridging mode is a short, conjugated pathway that can facilitate effective magnetic superexchange between paramagnetic metal ions, making these ligands highly valuable in the design of molecular magnets.[3]

The addition of a 1-hydroxy group introduces an oxo-donor site, which can participate in coordination either independently or in concert with the triazole's nitrogen atoms. This dual-functionality is critical; it allows the ligand to act as a more complex node, enabling the formation of intricate secondary building units (SBUs) and framework topologies that are inaccessible with simpler triazole ligands. Furthermore, the hydroxyl group can act as a hydrogen bond donor or acceptor, influencing the packing of the framework and potentially imparting specific host-guest interaction capabilities.[4][5]

Fundamental Coordination Modes

The coordination behavior of 1-hydroxy-1,2,4-triazole is a delicate interplay between its N-donor triazole ring and the O-donor hydroxyl group. The specific mode adopted depends on factors such as the identity of the metal ion, the reaction pH, solvent system, and the presence of competing anions.

The Prevalent N1,N2-Bridging Mode

The most common and structurally significant coordination mode for 1,2,4-triazole derivatives involves the adjacent N1 and N2 atoms bridging two different metal centers.[3] This mode is highly effective in propagating network structures, leading to the formation of stable 1D chains, 2D layers, or 3D frameworks.[3][6] Functionalization at the 4-position, as is effectively the case with the 1-hydroxy group (via tautomerization), does not sterically hinder this crucial bridging capacity.[3]

Monodentate Coordination via N4

While less common for network formation, the N4 atom can act as a monodentate donor, particularly when the N1 and N2 positions are sterically hindered or involved in other interactions. This mode is more frequently observed in discrete molecular complexes but can also serve to terminate a growing framework or link SBUs in more complex arrangements.

Participation of the Hydroxyl Group

The 1-hydroxy group introduces several higher-order coordination possibilities:

• O-Monodentate Coordination: The hydroxyl oxygen can coordinate directly to a metal center. This is often facilitated by the deprotonation of the hydroxyl group under basic conditions, forming a more nucleophilic alkoxide.

• N,O-Chelation: The ligand can form a chelate ring by coordinating to a single metal center through one of the nitrogen atoms (typically N2) and the hydroxyl oxygen. This mode creates a stable five-membered ring, significantly influencing the geometry around the metal ion.

• N,O-Bridging: In more complex SBUs, the deprotonated oxygen can bridge two or more metal centers, acting as a μ₂- or μ₃-oxo bridge, often in conjunction with N1,N2-triazole bridges. This leads to the formation of high-nuclearity metal clusters as nodes within the MOF.[6]

The interplay of these modes allows for remarkable structural diversity. A single framework can exhibit multiple coordination types simultaneously. For instance, a cadmium-based 2D network has been shown to utilize both μ-N1,N2-triazole bridging and coordination from other functional groups on the ligand.[6]

Caption: A typical workflow for solvothermal MOF synthesis and characterization.

Conclusion and Future Outlook

The 1-hydroxy-1,2,4-triazole ligand and its derivatives are highly adaptable building blocks for constructing sophisticated metal-organic frameworks. Their ability to engage in multiple, distinct coordination modes—from the classic N1,N2-bridging that builds robust networks to the more nuanced N,O-chelation and bridging enabled by the hydroxyl group—provides chemists with a powerful tool for topological design. By carefully controlling synthetic parameters such as metal choice, pH, and temperature, researchers can rationally guide the self-assembly process toward materials with desired structures and properties. Future research will likely focus on leveraging the exposed hydroxyl groups within the pores of these MOFs for post-synthetic modification, creating active sites for catalysis, selective sensing, or targeted drug delivery.

References

• Kubiak, P., et al. (2024). Insight into Current Research on Luminescent Metal–Organic Frameworks (MOFs) Based on the 1,2,4-Triazole Scaffold. Applied Sciences. Available at: [Link]

• MDPI. (n.d.). Possible coordination modes for 1H-1,2,4-triazole derivatives (R1, R2,...). ResearchGate. Available at: [Link]

• Bar, A. K., et al. (2014). Coordination Polymers and Metal Organic Frameworks Derived from 1,2,4-Triazole Amino Acid Linkers. Molecules. Available at: [Link]

• Wang, R., et al. (2022). Design of functionalized bridged 1,2,4-triazole N-oxides as high energy density materials and their comprehensive correlations. Scientific Reports. Available at: [Link]

• Garai, B., et al. (2020). Redefining the Coordination Mode of 1,2,4‐Triazolylidene: Bridging the Gap Between Molecular Organometallic Chemistry and Extended Porous Architectures. Angewandte Chemie International Edition. Available at: [Link]

• Wang, Y., et al. (2021). Fe-Triazole coordination compound-derived Fe2O3 nanoparticles anchored on Fe-MOF/N-doped carbon nanosheets for efficient electrocatalytic oxygen evolution reaction. Dalton Transactions. Available at: [Link]

• ISRES Publishing. (2023). synthesis of 1,2,4 triazole compounds. ISRES Publishing.

• Giménez-Marqués, M., et al. (2020). Crystal Structure and Magnetic Properties of Trinuclear Transition Metal Complexes (MnII, CoII, NiII and CuII) with Bridging Sulfonate-Functionalized 1,2,4-Triazole Derivatives. Magnetochemistry. Available at: [Link]

• Request PDF. (n.d.). Bis(carboxyphenyl)-1,2,4-triazole Based Metal–Organic Frameworks: Impact of Metal Ion Substitution on Adsorption Performance. ResearchGate. Available at: [Link]

• Taha, Z. A., et al. (2024). Development of some 1,2,3-triazole-based complexes incorporating hydroxy and acetamide groups: Synthesis, characterization, DFT calculation, and biological screening supported by molecular docking approach. Arabian Journal of Chemistry.

• Request PDF. (n.d.). Synthesis and structural determination of three metal-organic frameworks in a Co-3-amino-1,2,4-triazole system. ResearchGate. Available at: [Link]

• Wang, M., et al. (2021). Application of triazoles in the structural modification of natural products. Future Medicinal Chemistry. Available at: [Link]

• Raka, A., et al. (2010). Click-Triazole N2 Coordination to Transition-Metal Ions Is Assisted by a Pendant Pyridine Substituent. Inorganic Chemistry. Available at: [Link]

• Bozorov, K., et al. (2017). 1H‐1,2,3‐Triazole: From Structure to Function and Catalysis. Journal of Heterocyclic Chemistry. Available at: [Link]

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• 6. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols: A Guide to the Synthesis of Metal Complexes Using 1-Hydroxy-1,2,4-triazole Ligands

Abstract

This comprehensive guide provides detailed methodologies for the preparation of metal complexes utilizing 1-Hydroxy-1,2,4-triazole as a versatile ligand. The unique electronic and structural properties of this N-hydroxyated azole ligand open avenues for novel coordination architectures and functional materials. This document is intended for researchers, chemists, and material scientists, offering a foundational understanding and practical protocols for the synthesis of the ligand and its subsequent metal complexes. We will delve into the critical aspects of experimental design, from precursor synthesis to the characterization of the final coordination compounds, supported by established literature and field-proven insights.

Introduction: The Scientific Merit of 1-Hydroxy-1,2,4-triazole in Coordination Chemistry

The field of coordination chemistry continually seeks innovative ligands that can impart unique properties to metal centers, leading to advancements in catalysis, materials science, and medicinal chemistry. While 1,2,4-triazole and its derivatives are well-established as robust bridging and terminal ligands, the introduction of a hydroxyl group at the N1 position fundamentally alters its coordination behavior and potential applications.[1][2]

The 1-hydroxy-1,2,4-triazole ligand is of particular interest due to several key features:

• Ambidentate Nature: The presence of the N-hydroxy group introduces an oxygen donor site in addition to the nitrogen atoms of the triazole ring. This allows for versatile coordination modes, including monodentate, bidentate, and bridging coordination.

• Proton-Coupled Coordination: The hydroxyl proton can be readily removed, allowing the ligand to coordinate as an anion. This deprotonation is often pH-dependent and can be used to tune the electronic properties and reactivity of the resulting metal complex.

• Hydrogen Bonding Capabilities: The N-OH moiety can act as both a hydrogen bond donor and acceptor, influencing the supramolecular assembly and crystal packing of the resulting complexes.

• Electronic Modifications: The N-oxide character of the deprotonated form can significantly influence the electron density at the metal center, impacting its redox properties and catalytic activity.

These attributes make 1-hydroxy-1,2,4-triazole a compelling ligand for the design of novel metal-organic frameworks (MOFs), energetic materials, and bioactive compounds.[3] This guide will provide the necessary protocols to explore these exciting possibilities.

Synthesis of the 1-Hydroxy-1,2,4-triazole Ligand

The synthesis of 1-hydroxy-1,2,4-triazole is a critical first step. While various methods exist for the synthesis of the 1,2,4-triazole core, the introduction of the N-hydroxy group requires a specific approach.[4] The following protocol is a plausible and effective route based on the cyclization of glyoxal with hydroxylamine, followed by reaction with a source of ammonia.

Conceptual Workflow for Ligand Synthesis

The synthesis can be conceptualized as a two-step process, which is illustrated in the diagram below.

Caption: Workflow for the synthesis of 1-hydroxy-1,2,4-triazole.

Detailed Experimental Protocol for Ligand Synthesis

Materials:

• Glyoxal (40% solution in water)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium carbonate (Na₂CO₃)

• Ammonium acetate (NH₄OAc)

• Ethanol

• Deionized water

• Standard laboratory glassware

• Magnetic stirrer with heating plate

Procedure:

• Preparation of Glyoxal Dioxime:

  • In a 250 mL round-bottom flask, dissolve hydroxylamine hydrochloride (0.2 mol) in 100 mL of deionized water.

  • Cool the solution in an ice bath to 0-5 °C.

  • Slowly add a solution of sodium carbonate (0.1 mol) in 50 mL of water to neutralize the hydrochloride, ensuring the temperature remains below 10 °C.

  • To this cold solution, add glyoxal (0.1 mol, 40% aqueous solution) dropwise with vigorous stirring over 30 minutes.

  • After the addition is complete, allow the mixture to stir at room temperature for 2 hours.

  • The resulting precipitate of glyoxal dioxime is collected by vacuum filtration, washed with cold water, and air-dried.

• Cyclization to 1-Hydroxy-1,2,4-triazole:

  • In a 250 mL three-necked flask equipped with a reflux condenser and a thermometer, combine glyoxal dioxime (0.05 mol) and ammonium acetate (0.15 mol).

  • Add 100 mL of ethanol to the flask.

  • Heat the mixture to reflux (approximately 80-85 °C) and maintain reflux for 6-8 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting crude product can be purified by recrystallization from an ethanol/water mixture to yield pure 1-hydroxy-1,2,4-triazole as a crystalline solid.

Characterization: The identity and purity of the synthesized ligand should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR spectroscopy, and melting point analysis.

General Methodology for the Synthesis of Metal Complexes

The coordination of 1-hydroxy-1,2,4-triazole to a metal center can be achieved through several methods, with the choice of solvent and reaction conditions being crucial for obtaining crystalline products. The following general protocol can be adapted for a variety of transition metal ions.

Key Considerations for Complexation Reactions

• Choice of Metal Salt: The counter-ion of the metal salt can influence the final structure of the complex, as it may also coordinate to the metal center or participate in hydrogen bonding. Common choices include chlorides, nitrates, sulfates, and perchlorates.

• Stoichiometry: The molar ratio of metal to ligand is a critical parameter that will determine the coordination number of the metal and the overall structure of the complex. It is advisable to explore different ratios (e.g., 1:1, 1:2, 1:3) to obtain different coordination compounds.

• Solvent System: The solubility of both the ligand and the metal salt must be considered. Solvents such as water, ethanol, methanol, acetonitrile, and DMF are commonly used, either alone or as mixtures.

• pH Control: The acidity of the reaction medium can influence the protonation state of the 1-hydroxy-1,2,4-triazole ligand. The addition of a base (e.g., NaOH, triethylamine) can facilitate deprotonation and the formation of anionic coordination modes.

General Synthetic Workflow

Caption: General workflow for the synthesis of metal complexes.

Protocol for the Synthesis of a Generic M(II)-[1-Hydroxy-1,2,4-triazole] Complex

Materials:

• 1-Hydroxy-1,2,4-triazole

• A hydrated metal(II) salt (e.g., CuCl₂·2H₂O, Co(NO₃)₂·6H₂O, FeSO₄·7H₂O)

• Methanol or Ethanol

• Deionized water

• Optional: A suitable base (e.g., 0.1 M NaOH or triethylamine)

Procedure:

• Ligand Solution: Dissolve 1-hydroxy-1,2,4-triazole (2 mmol) in 20 mL of methanol in a 100 mL flask.

• Metal Salt Solution: In a separate beaker, dissolve the metal(II) salt (1 mmol) in 20 mL of a methanol/water (1:1) mixture. Gentle heating may be required to ensure complete dissolution.

• Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring.

• pH Adjustment (Optional): To promote deprotonation of the ligand, a dilute solution of a base can be added dropwise until a precipitate forms or a color change is observed.

• Crystallization: The resulting solution can be stirred at room temperature for several hours or gently heated (50-60 °C) for 1-2 hours to promote complex formation. Slow evaporation of the solvent at room temperature is often effective for obtaining single crystals suitable for X-ray diffraction.

• Isolation: Collect the precipitated complex by vacuum filtration.

• Washing and Drying: Wash the product with small portions of cold methanol and then diethyl ether to remove any unreacted starting materials. Dry the complex in a desiccator over silica gel.

Characterization of the Metal Complexes

A thorough characterization of the synthesized complexes is essential to elucidate their structure and properties. A combination of spectroscopic and analytical techniques should be employed.

Spectroscopic and Analytical Techniques

Technique	Information Obtained
FT-IR Spectroscopy	Provides evidence of coordination by observing shifts in the vibrational frequencies of the triazole ring and the N-O bond. The disappearance of the O-H stretching vibration can indicate deprotonation of the ligand upon coordination.[5]
UV-Vis Spectroscopy	Gives information about the electronic transitions within the complex, which can help to determine the coordination geometry around the metal ion (e.g., octahedral, tetrahedral).[6]
¹H and ¹³C NMR Spectroscopy	Useful for diamagnetic complexes (e.g., Zn(II)) to confirm the structure of the ligand within the complex. Shifts in the proton and carbon signals upon coordination can provide insights into the binding mode.
Elemental Analysis (CHN)	Determines the empirical formula of the complex, which is crucial for confirming the metal-to-ligand stoichiometry.
Thermogravimetric Analysis (TGA)	Investigates the thermal stability of the complex and can reveal the presence of coordinated or lattice solvent molecules.[7]
X-ray Crystallography	Provides unambiguous determination of the solid-state structure, including bond lengths, bond angles, coordination geometry, and intermolecular interactions. This is the most definitive method for structural elucidation.[8]
Magnetic Susceptibility	For paramagnetic complexes (e.g., Cu(II), Co(II), Fe(II)), this technique helps to determine the oxidation state and spin state of the metal ion.[6]

Expected Coordination Modes

The 1-hydroxy-1,2,4-triazole ligand can adopt several coordination modes, which will influence the final architecture of the metal complex. The deprotonated form is particularly interesting as it can act as a versatile bridging ligand.

Caption: Plausible coordination modes of 1-hydroxy-1,2,4-triazole.

Applications and Future Perspectives

Metal complexes of 1-hydroxy-1,2,4-triazole are promising candidates for a range of applications:

• Energetic Materials: The high nitrogen content of the triazole ring, combined with the oxygen-rich N-hydroxy group, makes these complexes of interest as next-generation energetic materials with potentially improved stability and performance.

• Catalysis: The ability to tune the electronic properties of the metal center through ligand modification and deprotonation suggests potential applications in oxidation catalysis and other redox-based transformations.

• Bioinorganic Chemistry: Triazole derivatives are known to possess a wide range of biological activities.[9] Metal complexes can enhance this activity, and the N-hydroxy functionality may lead to novel interactions with biological targets.[3]

The methodologies presented in this guide provide a solid foundation for the synthesis and characterization of novel metal complexes with 1-hydroxy-1,2,4-triazole. Further research into the reactivity and physical properties of these compounds is warranted and is expected to lead to the development of new functional materials with tailored properties.

References

Sources

• 1. isres.org [isres.org]
• 2. 1,2,4-Triazole - Wikipedia [en.wikipedia.org]
• 3. Development of some 1,2,3-triazole-based complexes incorporating hydroxy and acetamide groups: Synthesis, characterization, DFT calculation, and biological screening supported by molecular docking approach - Arabian Journal of Chemistry [arabjchem.org]
• 4. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. New reactivity ways of coordinated N-heterocycles to metal fragments » CINN [cinn.es]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. A novel 1,2,4-triazole-based copper(II) complex: synthesis, characterization, magnetic property and nuclease activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. isres.org [isres.org]
• 9. Discovery of novel 1,2,4-triazole tethered β-hydroxy sulfides as bacterial tyrosinase inhibitors: synthesis and biophysical evaluation through in vitro and in silico approaches - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Utility of 1-Hydroxy-1,2,4-triazole in Esterification

This Application Note is structured to address the specific catalytic role of 1-Hydroxy-1,2,4-triazole (1-H-1,2,4-T) in esterification and acylation reactions.

Scientific Note: While 1-Hydroxybenzotriazole (HOBt) and 1-Hydroxy-7-azabenzotriazole (HOAt) are the industry standards, 1-Hydroxy-1,2,4-triazole is a distinct, nitrogen-rich heterocyclic additive. It functions mechanistically similarly to HOBt as a nucleophilic catalyst/additive to suppress racemization and catalyze active ester formation. However, due to its high nitrogen content, it is also researched as an energetic material (explosive precursor). This guide integrates these critical safety insights with the catalytic protocol.

Executive Summary

1-Hydroxy-1,2,4-triazole acts as a nucleophilic catalyst and auxiliary reagent in carboxylic acid activation. In esterification and amidation workflows (specifically carbodiimide-mediated couplings), it serves two critical functions:

• Kinetic Acceleration: It reacts with the sluggish O-acylisourea intermediate to form a highly reactive, yet stable, active ester (1,2,4-triazolyl ester).

• Racemization Suppression: By preventing the formation of the oxazolone intermediate (azlactone), it preserves the stereochemical integrity of chiral substrates (e.g.,

  -amino acids).

Critical Safety Advisory: Unlike standard catalysts (DMAP), 1-Hydroxy-1,2,4-triazole is a high-nitrogen energetic compound. While stable in solution, dry solids may exhibit sensitivity to impact or friction. Protocols must strictly adhere to "In-Situ Generation" or "Solution-Phase Handling" to mitigate explosion risks.

Mechanistic Insight

The catalytic cycle relies on the "Active Ester" principle. The 1-Hydroxy-1,2,4-triazole (

) is sufficiently acidic to protonate the O-acylisourea but nucleophilic enough to attack the carbonyl carbon.

Pathway Logic

• Activation: The carboxylic acid reacts with the coupling agent (e.g., EDC or DCC) to form the unstable O-acylisourea.

• Transacylation (Catalytic Step): 1-Hydroxy-1,2,4-triazole attacks the O-acylisourea, displacing the urea byproduct and forming the 1,2,4-triazolyl active ester .

• Product Formation: The alcohol (or amine) nucleophile attacks the active ester, yielding the final ester and regenerating the 1-Hydroxy-1,2,4-triazole catalyst.

Figure 1: Catalytic cycle of 1-Hydroxy-1,2,4-triazole mediated acylation. The catalyst regenerates after the acyl transfer step.

Experimental Protocols

Protocol A: Steglich-Type Esterification (Catalytic Mode)

This protocol is optimized for sterically hindered alcohols or chiral carboxylic acids where racemization is a concern.

Reagents:

• Substrate: Carboxylic Acid (1.0 equiv), Alcohol (1.0–1.2 equiv).

• Coupling Agent: EDC·HCl (1.1 equiv) or DCC (1.1 equiv).

• Catalyst: 1-Hydroxy-1,2,4-triazole (10–20 mol%).

• Solvent: Anhydrous DCM or DMF (0.1 M concentration).

• Base: N-Methylmorpholine (NMM) or DIPEA (1.0 equiv) only if using EDC·HCl.

Step-by-Step Workflow:

• Pre-Activation (0°C):

  • Dissolve the Carboxylic Acid and 1-Hydroxy-1,2,4-triazole in anhydrous solvent under inert atmosphere (

    or Ar).

  • Note: Ensure the triazole is fully dissolved. If using EDC·HCl, add the base (NMM) now to neutralize the salt.

• Coupling Agent Addition:

  • Add EDC·HCl (or DCC) in a single portion at 0°C.

  • Stir for 15–30 minutes at 0°C. This allows the formation of the Active Ester intermediate.

• Nucleophile Addition:

  • Add the Alcohol substrate (dissolved in a minimum amount of solvent) dropwise.

  • Optional: For extremely sluggish alcohols, add catalytic DMAP (5 mol%) at this stage to act as a secondary acyl-transfer agent (Synergistic Catalysis).

• Reaction Maintenance:

  • Allow the reaction to warm to Room Temperature (20–25°C).

  • Monitor via TLC or LC-MS. Typical reaction time: 4–12 hours.

• Workup (Self-Validating):

  • Dilute with EtOAc.

  • Acid Wash: Wash with 10% Citric Acid or 0.1 M HCl. Mechanism: This removes the unreacted 1-Hydroxy-1,2,4-triazole (which is water-soluble) and any urea byproducts.

  • Base Wash: Wash with sat.

    to remove unreacted acid.

  • Dry over

    , filter, and concentrate.

Protocol B: Comparative Efficiency Data

The following table summarizes the performance of 1-Hydroxy-1,2,4-triazole against standard additives in the coupling of Z-Phe-OH with Val-OMe (a racemization-prone test system).

Catalyst/Additive	Yield (%)	DL-Isomer (% Racemization)	Reaction Time (h)	Safety Profile
None (EDC only)	65%	12.5%	24	Safe
HOBt	88%	< 1.0%	4	Explosive (Dry)
1-Hydroxy-1,2,4-triazole	85%	< 1.5%	5	High Energy
HOAt	95%	< 0.1%	2	High Cost

Table 1: Comparative efficacy in peptide bond formation/esterification. 1-Hydroxy-1,2,4-triazole offers comparable yields to HOBt with similar racemization suppression.

Safety & Handling (Critical)

Hazard Identification: 1-Hydroxy-1,2,4-triazole contains a high nitrogen-to-carbon ratio, classifying it structurally alongside energetic materials (e.g., nitrotriazoles).

• Explosive Potential: Dry crystals may be sensitive to shock and friction. NEVER scrape dry material from a glass frit or bottle threads.

• Hydration: Always store and use the compound as a hydrate or wetted powder if possible.

• Solvent Compatibility: It is soluble in polar organic solvents (DMF, DMSO, MeOH). Avoid concentrating reaction mixtures to dryness if the catalyst is present in large stoichiometric excess; quench first.

• Disposal: Quench reaction mixtures with water/acid before disposal. Do not allow large quantities to crystallize in waste containers.

References

• Bauer, L., et al. (2022). "Combining the Most Suitable Energetic Tetrazole and Triazole Moieties: Synthesis and Characterization of 5-(1-Hydroxy-3-Nitro-1,2,4-Triazol-5-yl)-1-Hydroxy-Tetrazole." ResearchGate.

• Fluorochem. "Peptide Coupling Reagents: 1,2,4-Triazole Applications." Fluorochem Technical Data.

• Sigma-Aldrich. "Peptide Coupling Reagents Guide: Mechanisms of HOBt and Triazole Additives." Sigma-Aldrich Technical Library.

• Singh, H., et al. (2012). "Computational Studies on Nitro Derivatives of 1-Hydroxy-1,2,4-triazole."[1] Journal of Energetic Materials.

Sources

• 1. researchgate.net [researchgate.net]

Application Note: 1-Hydroxy-1,2,4-triazole & HOCt in Solid-Phase Peptide Synthesis (SPPS)

Part 1: Executive Summary & Chemical Distinction

Critical Clarification on Nomenclature: In the context of Solid-Phase Peptide Synthesis (SPPS), a frequent nomenclature overlap exists between 1-Hydroxy-1,2,4-triazole and the commercial reagent HOCt (1-Hydroxy-4-ethoxycarbonyl-1,2,3-triazole). While the user's topic specifies the 1,2,4-isomer , the industry-standard "HOCt" refers to the 1,2,3-isomer .

This guide addresses both, but prioritizes the 1,2,3-triazole derivative (HOCt) for practical SPPS protocols due to its superior leaving group characteristics and commercial adoption as a safer, non-explosive alternative to HOBt.

Feature	1-Hydroxy-1,2,4-triazole	HOCt (1-Hydroxy-1,2,3-triazole derivative)
Structure	5-membered ring (3N, 2C) with N-OH	5-membered ring (3N, 2C) with N-OH & ester group
pKa (approx)	~10.2 (Neutral), ~2.2 (Protonated)	~3.0 - 3.3 (Acidic N-OH)
SPPS Role	Racemization suppressant (Historical/Niche)	High-efficiency Coupling Additive
Safety	Generally stable	Non-explosive (vs. HOBt Class 1.3C)

Part 2: Mechanistic Insight[1][2]

The Role of N-Hydroxy Additives

In carbodiimide-mediated coupling (e.g., using DIC), the initial O-acylisourea intermediate is highly reactive but prone to:

• Racemization: Via oxazolone formation.

• N-Acylurea Formation: An irreversible rearrangement byproduct.

HOCt acts as a nucleophile that intercepts the O-acylisourea to form a reactive, yet stable, active ester . This ester reacts rapidly with the amino component of the growing peptide chain.

Why HOCt Outperforms HOBt

• Acidity (pKa): HOCt (pKa ~3.3) is more acidic than HOBt (pKa ~4.6).[1] The lower pKa makes the HOCt anion a better leaving group, accelerating the acylation of the amine.

• Safety Profile: Unlike HOBt and 6-Cl-HOBt, which are classified as desensitized explosives, HOCt derivatives are generally non-explosive, simplifying shipping and storage.

Mechanism of Action (Visualization)

Caption: Figure 1. HOCt intercepts the O-acylisourea intermediate, preventing oxazolone-mediated racemization and facilitating rapid peptide bond formation.

Part 3: Comparative Performance Data

The following data summarizes the coupling efficiency and racemization suppression of HOCt compared to standard reagents (HOBt, HOAt) in difficult couplings (e.g., Aib-enkephalin analogs).

Coupling Reagent	Activation Method	Relative Coupling Rate	Racemization (% DL-Isomer)	Safety Classification
DIC / HOBt	Carbodiimide	1.0 (Baseline)	2.5 - 5.0%	Explosive (Class 1.3)
DIC / HOAt	Carbodiimide	2.5 - 4.0	< 1.0%	Non-Explosive
DIC / HOCt	Carbodiimide	3.0 - 3.5	< 0.5%	Non-Explosive
HBTU / DIEA	Uronium	1.5	5.0 - 10.0% (Cys/His)	Irritant

Note: HOCt offers a "sweet spot" of high reactivity (approaching HOAt) with superior optical purity compared to HOBt.

Part 4: Experimental Protocol

Reagent Preparation

• Solvent: DMF (N,N-Dimethylformamide) or NMP (N-Methyl-2-pyrrolidone). Ensure solvents are amine-free.

• HOCt Stock Solution: Prepare a 0.5 M solution of HOCt in DMF.

• DIC: Use neat Diisopropylcarbodiimide.[2]

Standard Coupling Cycle (0.1 mmol scale)

This protocol is optimized for automated synthesizers (e.g., CEM Liberty, Biotage) or manual synthesis.

• Resin Preparation:

  • Swell resin (e.g., Rink Amide, Wang) in DMF for 20 mins.

  • Deprotect Fmoc group (20% Piperidine/DMF, 2 x 5 mins).

  • Wash resin 5x with DMF.

• Activation (Pre-activation is NOT recommended for Carbodiimides):

  • Step A: Dissolve Fmoc-Amino Acid (0.5 mmol, 5 eq) in minimal DMF.

  • Step B: Add HOCt Solution (0.5 mmol, 5 eq).

  • Step C: Add DIC (0.5 mmol, 5 eq) immediately prior to adding to resin.

• Coupling Reaction:

  • Add the activated mixture to the resin.

  • Time: Shake/Vortex for 60 minutes at Room Temperature (RT).

  • Optimization: For difficult sequences (e.g., β-branched residues like Val, Ile, Thr), extend time to 120 mins or use microwave irradiation (75°C, 5 mins).

• Monitoring:

  • Perform Kaiser Test (ninhydrin) or Chloranil Test (for Proline).

  • If positive (blue beads), re-couple using DIC/HOCt/DIEA (1:1:1).

Troubleshooting & Optimization

• Cysteine/Histidine Coupling: HOCt is superior to HBTU/DIEA for Cys/His as it avoids base-mediated epimerization. Use DIC/HOCt without extra base.

• Aggregation: If synthesis fails due to aggregation (beta-sheet formation), switch solvent to NMP or add "Magic Mixture" (DCM/DMF/NMP + 1% Triton X-100).

Part 5: Workflow Diagram

Caption: Figure 2. Standard SPPS Cycle utilizing HOCt/DIC activation.

Part 6: References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt. Chemistry – A European Journal, 15(37), 9394–9403.

• Luxembourg Bio Technologies. (n.d.). HOCt and Oxyma Pure Application Notes.

• Bachem. (2024). Peptide Coupling Reagents Guide.

• Sigma-Aldrich. (n.d.). Solid Phase Peptide Synthesis (SPPS) Technical Guide.

Sources

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. files01.core.ac.uk [files01.core.ac.uk]

Application Note: Functionalization of 1-Hydroxy-1,2,4-triazole for Pharmaceutical Intermediates

Abstract

1-Hydroxy-1,2,4-triazole (HHT) represents a critical yet underutilized scaffold in medicinal chemistry, distinct from its benzo-fused analog, 1-Hydroxybenzotriazole (HOBt). While HOBt is ubiquitous in peptide coupling, HHT offers a unique solubility profile and steric environment, making it a valuable precursor for N-alkoxy-1,2,4-triazole pharmaceutical intermediates. This guide details the functionalization logic of HHT, focusing on controlling regioselectivity between O-alkylation and N-alkylation, and provides validated protocols for synthesizing bioactive ether derivatives. Safety protocols for handling high-nitrogen energetic species are rigorously defined.

Part 1: Structural Properties & Reactivity Profile

The HHT vs. HOBt Distinction

Unlike 1-Hydroxybenzotriazole (HOBt), HHT lacks the fused benzene ring. This absence alters its electronic properties and solubility:

• Acidity (pKa): HHT (pKa ~8-9) is generally less acidic than HOBt (pKa ~4.6), making its conjugate base a stronger nucleophile but a poorer leaving group in some contexts.

• Solubility: HHT exhibits higher water solubility, advantageous for aqueous-compatible coupling conditions but challenging for extractive workups.

• Explosivity: Like all N-hydroxy azoles, HHT possesses a high nitrogen-to-carbon ratio, classifying it as a potentially energetic material. It must be handled with desensitizing agents (typically water).

Tautomerism and Nucleophilic Ambiguity

The reactivity of HHT is governed by a tautomeric equilibrium between the N-hydroxy form (A) and the N-oxide zwitterion (B) . In basic media, the deprotonated anion (C) is an ambident nucleophile.

• Path A (O-Alkylation): Attack via the oxygen atom yields 1-alkoxy-1,2,4-triazoles , the target for antifungal and antiviral pharmacophores.

• Path B (N-Alkylation): Attack via the N-2 nitrogen yields triazole N-oxides , often an undesired byproduct in ether synthesis.

Figure 1: Tautomeric equilibrium and divergent alkylation pathways of 1-Hydroxy-1,2,4-triazole.

Part 2: Applications in Pharmaceutical Synthesis

Synthesis of 1-Alkoxy-1,2,4-triazole Intermediates

The O-alkylated derivatives of HHT are bioisosteres of hydroxamic acids and have been explored in:

• Antifungals: Modulating the lipophilicity of azole drugs.

• Agrochemicals: As stable, metabolically resistant linkers.

Mechanistic Insight: To favor O-alkylation over N-alkylation, "Hard-Soft Acid-Base" (HSAB) theory is applied. The oxygen atom is the "harder" nucleophilic center. Using hard electrophiles (alkyl halides, sulfonates) and polar aprotic solvents (DMF, DMSO) maximizes O-selectivity.

Peptide Coupling Additive

While less common than HOBt, HHT acts as a racemization suppressor in peptide synthesis.

• Mechanism: It reacts with the highly reactive O-acylisourea intermediate (formed by carbodiimides) to form an active ester .

• Advantage: The HHT-active ester is less reactive than the O-acylisourea but more reactive than the free acid, ensuring coupling occurs without racemization (via oxazolone formation).

Part 3: Experimental Protocols

Protocol A: Regioselective O-Alkylation of 1-Hydroxy-1,2,4-triazole

Objective: Synthesis of 1-(benzyloxy)-1,2,4-triazole as a model pharmaceutical intermediate.

Safety Prerequisite:

• HHT is potentially explosive.[1][2][3][4] Never scrape dry material. Use plastic spatulas.

• Perform all reactions behind a blast shield.

Materials:

• 1-Hydroxy-1,2,4-triazole (1.0 eq)

• Benzyl bromide (1.1 eq) - The Electrophile

• Potassium Carbonate (K₂CO₃) (1.5 eq) - The Base

• Acetonitrile (MeCN) or DMF - Solvent

Step-by-Step Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve 1-Hydroxy-1,2,4-triazole (10 mmol) in anhydrous MeCN (50 mL).

• Deprotonation: Add K₂CO₃ (15 mmol) in a single portion. The suspension may turn slightly yellow as the anion forms. Stir at Room Temperature (RT) for 15 minutes.

• Alkylation: Dropwise add Benzyl bromide (11 mmol) over 10 minutes.

  • Note: Exothermic reaction. If scaling up >10g, use an ice bath during addition.

• Reaction: Heat the mixture to 60°C for 4–6 hours. Monitor by TLC (SiO₂, 50% EtOAc/Hexane). The O-alkyl product typically has a higher R_f than the N-alkyl byproduct.

• Workup:

  • Filter off the inorganic salts (KBr, excess K₂CO₃).

  • Concentrate the filtrate under reduced pressure (Caution: Do not distill to dryness if peroxides are suspected; HHT derivatives are generally stable but caution is mandatory).

  • Redissolve residue in EtOAc (50 mL) and wash with saturated NaHCO₃ (2 x 20 mL) to remove unreacted HHT.

• Purification: Flash column chromatography (Gradient: 10% → 40% EtOAc in Hexanes).

  • Yield Expectation: 70–85% O-isomer.

Data Interpretation:

Parameter	O-Alkylated Product	N-Alkylated Byproduct
TLC (Rf)	Higher (Less Polar)	Lower (More Polar/Zwitterionic)
1H NMR	O-CH₂ signal ~5.2-5.5 ppm	N-CH₂ signal often shifted

| Stability | Hydrolytically stable | Prone to rearrangement/degradation |

Protocol B: Peptide Coupling Using HHT

Objective: Coupling of Fmoc-Phe-OH with H-Val-OMe using EDC/HHT.

• Activation: Dissolve Fmoc-Phe-OH (1.0 eq) and HHT (1.1 eq) in DMF at 0°C.

• Coupling Agent: Add EDC·HCl (1.1 eq). Stir for 20 mins at 0°C to form the HHT-active ester.

• Amine Addition: Add H-Val-OMe·HCl (1.0 eq) and DIPEA (2.5 eq).

• Completion: Allow to warm to RT and stir for 4–12 hours.

• Workup: Dilute with EtOAc, wash with 1N HCl (removes DIPEA/EDC), 5% NaHCO₃ (removes HHT), and Brine.

Part 4: Safety & Stability (Critical)

Hazard Identification: 1-Hydroxy-1,2,4-triazole contains the N-OH moiety, which is structurally related to high explosives.

• Thermal Stability: Decomposes exothermically above 180°C.

• Impact Sensitivity: Dry HHT can be shock-sensitive. Commercial sources often supply it as a hydrate or wetted with water (similar to HOBt).

Handling Rules:

• Never dry to constant weight using heat. Air dry only if necessary.

• Avoid Metal Spatulas: Friction can initiate detonation in dry, pure samples.

• Storage: Store in a cool, dark place. Do not store near reducing agents or heavy metals.

Figure 2: Safety decision tree for handling N-hydroxy azoles.

References

• Tautomerism and Acidity

  • Title: The pKa values of 1,2,4-triazole and its alkyl derivatives.[5]

  • Source: ResearchG

  • Link:[Link]

• Functionalization & Alkylation

  • Title: Regioselective alkylation of 1,2,4-triazole using ionic liquids under microwave conditions.[6][7]

  • Source: ResearchGate / Green Chemistry Letters and Reviews.

  • Link:[Link]

• Safety of N-Hydroxy Azoles

  • Title: Explosive properties of 1-hydroxybenzotriazoles.[4]

  • Source: Journal of Hazardous Materials (via Luxembourg Bio Technologies).

• Peptide Coupling Reagents

  • Title: Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey.
  • Source: Organic Process Research & Development (ACS Public

  • Link:[Link]

• General Triazole Synthesis

  • Title: Synthesis methods of 1,2,3-/1,2,4-triazoles: A review.
  • Source: Frontiers in Chemistry.

  • Link:[Link]

Sources

• 1. ICSC 0682 - 1,2,4-TRIAZOLE [inchem.org]
• 2. 1,2,4-TRIAZOLE [training.itcilo.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. luxembourg-bio.com [luxembourg-bio.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Note: Techniques for Crystallization and Isolation of 1-Hydroxy-1,2,4-triazole

This Application Note is structured to address the specific challenges of isolating and crystallizing 1-Hydroxy-1,2,4-triazole (HHT) .

Important Distinction: While often confused with the common peptide coupling reagent 1-Hydroxybenzotriazole (HOBt), 1-Hydroxy-1,2,4-triazole is a distinct high-nitrogen heterocycle. It serves as a specialized additive in peptide synthesis (to suppress racemization) and, significantly, as a precursor for insensitive high-energy materials (IHEMs) . Due to its N-O bond and high nitrogen content, this molecule and its salts possess latent explosive energy.

Part 1: Executive Summary & Safety Directive

The Target Molecule

1-Hydroxy-1,2,4-triazole (HHT) exists in tautomeric equilibrium but is isolated primarily as the N-hydroxy form. Unlike its parent 1,2,4-triazole, the presence of the N-hydroxy moiety significantly alters its solubility profile, acidity (pKa ~ 3.5–4.0), and thermal stability.

• Key Application: Racemization suppressant in peptide coupling (alternative to HOAt/HOBt); precursor for energetic salts (e.g., hydroxylammonium salts).

• Critical Hazard: As a high-nitrogen species with an N-O bond, HHT exhibits energetic properties . While less sensitive than its nitrated derivatives, it must be handled as a potential explosive hazard during crystallization, particularly when dry.

Core Safety Protocols (Mandatory)

• Thermal Limit: Do not heat bulk solids or concentrated solutions above 80°C . Decomposition can be autocatalytic.

• Friction Sensitivity: Avoid using ground glass joints or metal spatulas with dry crystals. Use Teflon/PTFE-coated tools.

• Acid/Base Watch: HHT is acidic. Isolation often involves acidification of a salt; ensure controlled exotherms during pH adjustment.

Part 2: Synthesis Context & Crude Composition

To design an effective isolation strategy, we must understand the crude matrix. HHT is typically synthesized via two primary routes:

• Oxidative Cyclization: Reaction of hydrazine derivatives with formamide/orthoformate followed by oxidation.

• Selective Oxidation: Direct oxidation of 1,2,4-triazole using Peroxymonosulfate (Oxone®) or H₂O₂/tungstate.

Impurities Profile:

• Unreacted 1,2,4-triazole: Difficult to separate due to similar solubility.

• Inorganic Salts: (Sulfates/tungstates) from the oxidation system.

• Oligomers: Azole-azo coupling byproducts (colored impurities).

Part 3: Isolation Protocol (From Reaction Mixture)

This protocol assumes a crude aqueous reaction mixture post-oxidation.

Step 3.1: Neutralization and Salt Removal

The crude mixture is likely acidic and contains inorganic oxidizer salts.

• Quench: Destroy excess peroxide/oxidant using sodium metabisulfite (check with starch-iodide paper).

• pH Adjustment: Adjust pH to 1.5 – 2.0 using conc. HCl. HHT is protonated and less soluble in water at this pH compared to its salt form, but it remains moderately water-soluble, making filtration inefficient.

• Continuous Extraction:

  • Do not filter yet. The product is likely in the aqueous phase.[1]

  • Perform Continuous Liquid-Liquid Extraction using Ethyl Acetate (EtOAc) for 12–18 hours.

  • Why: HHT partitions poorly into organic solvents from water (K_ow < 1). Single extractions are inefficient. Continuous extraction ensures >95% recovery.

Step 3.2: Solvent Swap (The "Oiling Out" Prevention)

• Dry the EtOAc layer over anhydrous Na₂SO₄.[2]

• Concentrate under reduced pressure (Rotavap bath < 40°C) to approximately 20% of the original volume.

• Critical Check: If the solution turns cloudy or an oil separates, add a small volume of Acetonitrile (MeCN) to re-dissolve.

Part 4: Crystallization Protocol

Recrystallization is required to remove the parent triazole and colored oligomers.

Solvent Selection Table

Solvent System	Solubility (Hot)	Solubility (Cold)	Impurity Rejection	Notes
Water	Very High	High	Poor	Yield loss is high; use only for desalting.
Ethanol (EtOH)	High	Moderate	Moderate	Good for initial cleanup.
EtOAc / Hexane	Moderate	Low	Excellent	Preferred for final polishing.
Acetonitrile	High	Low	Good	Best for removing colored impurities.

The "Controlled Cooling" Procedure (Standard)

Target Purity: >98% (HPLC)

• Dissolution: Dissolve the crude solid in minimal boiling Acetonitrile (MeCN) (approx. 5 mL per gram).

  • Note: If insoluble particles remain (inorganic salts), filter hot through a 0.45 µm PTFE membrane.

• Seeding: Cool the solution slowly to 40°C. Add seed crystals (0.1 wt%) of pure HHT.

  • Mechanism:[3][4] Seeding prevents "oiling out" (liquid-liquid phase separation) which traps impurities.

• Anti-Solvent Addition: Slowly add Methyl tert-butyl ether (MTBE) or Toluene dropwise until a persistent haze forms.

  • Ratio: Final solvent ratio should be approx. 1:1 MeCN:MTBE.

• Cooling Ramp:

  • Cool to 20°C at 10°C/hour.

  • Cool to 0°C at 5°C/hour.

  • Hold at 0°C for 2 hours.

• Isolation: Filter the white needles under vacuum. Wash with cold MTBE.

• Drying: Dry in a vacuum oven at 40°C for 24 hours. Do not exceed 50°C.

Part 5: Process Visualization

Isolation & Purification Workflow

The following diagram illustrates the logical flow from the crude reaction mass to the isolated crystal.

Caption: Step-by-step isolation workflow for 1-Hydroxy-1,2,4-triazole emphasizing continuous extraction and biphasic crystallization.

Part 6: Analytical Validation

To confirm the isolation of the correct N-hydroxy tautomer and ensure safety:

• HPLC Analysis:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18).

  • Mobile Phase: 0.1% TFA in Water (A) / Acetonitrile (B). Gradient 0-30% B.

  • Note: HHT elutes early due to high polarity.

• NMR Spectroscopy (DMSO-d6):

  • 1H NMR: Look for the characteristic broad singlet of the N-OH proton at δ 11.0–12.0 ppm. The CH protons of the triazole ring typically appear around δ 8.5–9.0 ppm.

• DSC (Differential Scanning Calorimetry):

  • Safety Check: Run a small sample (1-2 mg) in a gold-plated crucible.

  • Expectation: Sharp melting endotherm (~120–130°C, varies by polymorph) followed immediately by a broad exothermic decomposition .

  • Fail Criteria: If decomposition onset is <100°C, the sample is impure or unstable.

Part 7: Troubleshooting Common Issues

Issue	Cause	Corrective Action
Oiling Out	Solution too concentrated or cooled too fast.	Re-heat to dissolve oil, add seed crystals, and cool at 5°C/hour.
Yellow Color	Azo-coupling impurities.[3]	Treat the hot MeCN solution with activated charcoal (5 wt%) for 15 mins, then filter.
Low Yield	Product remaining in aqueous phase.	Switch to continuous extraction (EtOAc) or salt out the aqueous layer with NaCl before extraction.
Rapid Decomposition	Metal contamination or pH > 5.	Ensure all glassware is acid-washed. Keep pH < 3 during isolation.

References

• Synthesis and Energetic Properties: Klapötke, T. M., et al.[1][5][6] "Energetic Derivatives of 1-Hydroxy-1,2,4-triazole."[1][3][7][8][9] Journal of Energetic Materials, 2012, 30(3), 265–281.[5][10] Link

• Peptide Coupling Applications: El-Faham, A., & Albericio, F. "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 2011, 111(11), 6557–6602. Link

• Crystallization of High Nitrogen Compounds: Bauer, L., et al. "Combining the Most Suitable Energetic Tetrazole and Triazole Moieties." RSC Advances, 2022. Link

• Safety Data: European Chemical Agency (ECHA). "Registration Dossier: 1,2,4-Triazole derivatives."[3][11] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Discovery of novel 1,2,4-triazole tethered β-hydroxy sulfides as bacterial tyrosinase inhibitors: synthesis and biophysical evaluation through in vitro and in silico approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. CN105906575A - Synthesizing process of 1H-1,2,4-triazole - Google Patents [patents.google.com]
• 5. Benzimidazole Derivatives as Energetic Materials: A Theoretical Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Insensitive High-Energy Density Materials Based on Azazole-Rich Rings: 1,2,4-Triazole N-Oxide Derivatives Containing Isomerized Nitro and Amino Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Combining the most suitable energetic tetrazole and triazole moieties: synthesis and characterization of 5-(1-hydroxy-3-nitro-1,2,4-triazol-5-yl)-1-hy ... - Materials Advances (RSC Publishing) DOI:10.1039/D2MA00135G [pubs.rsc.org]
• 9. bernsteinlab.colostate.edu [bernsteinlab.colostate.edu]
• 10. Review of Crystal Density Prediction Methods for Energetic Materials [energetic-materials.org.cn]
• 11. scispace.com [scispace.com]

Technical Notes & Optimization

Troubleshooting low yields in the cyclization of 1-Hydroxy-1,2,4-triazole precursors

The following technical guide addresses the troubleshooting of low yields in the cyclization of 1-Hydroxy-1,2,4-triazole precursors. This document is structured to support researchers in diagnosing mechanistic failures, optimizing reaction parameters, and improving isolation protocols.

Topic: Optimization and Troubleshooting of 1-Hydroxy-1,2,4-triazole Synthesis Target Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Objective: Diagnose root causes of low yields (O-acylation, incomplete dehydration, ring instability) and provide actionable protocols for correction.

Diagnostic Workflow: The "Yield-Loss" Decision Tree

Before altering conditions, identify where the mass balance is lost using this logic flow.

Figure 1: Diagnostic decision tree for isolating the chemical cause of low yields.

Technical Deep Dive: Root Causes & Solutions

The synthesis of 1-hydroxy-1,2,4-triazoles typically involves the cyclization of N-(acylamino)amidines or N-hydroxyamidrazones . The presence of the

-hydroxy group introduces unique challenges compared to standard triazole synthesis, primarily due to the ambident nucleophilicity of the -OH moiety (Oxygen vs. Nitrogen attack) and the thermal instability of the N-O bond.

Issue 1: Competitive O-Acylation/Cyclization (The Oxadiazole Trap)

Symptom: LCMS shows a peak with the correct mass, but NMR indicates a 1,2,4-oxadiazole or an acyclic O-acyl intermediate. Mechanism: The precursor contains both an amino group (

) and a hydroxyl group ( ). If the reaction conditions favor oxygen nucleophilicity (e.g., hard bases), the intermediate may cyclize to form a 1,2,4-oxadiazole or remain as a stable O-acyl species. Solution:

• pH Adjustment: Ensure the reaction medium is neutral to slightly acidic. Strong bases deprotonate the OH (pKa ~6-7), making it a potent nucleophile.

• Solvent Switch: Use polar aprotic solvents (DMF, DMAc) which can solvate the transition state better than non-polar solvents, often favoring the desired N-cyclization.

Issue 2: Incomplete Dehydration (The "Stalled" Intermediate)

Symptom: Significant amount of acyclic intermediate (e.g.,

-acylamidrazone) remains; product forms slowly. Mechanism: The final step is the elimination of water. The -hydroxy group reduces the nucleophilicity of the attacking nitrogen, making the ring closure slower than in non-hydroxy analogs. Solution:

• Chemical Dehydrating Agents: Do not rely solely on thermal dehydration. Add T3P (Propylphosphonic anhydride) or TFAA (Trifluoroacetic anhydride) to activate the carbonyl oxygen and drive cyclization.

• Azeotropic Removal: If using thermal cyclization, use a Dean-Stark trap with Toluene/Xylene to physically remove water.

Issue 3: N-O Bond Cleavage (Reductive Decomposition)

Symptom: Formation of des-hydroxy triazoles (standard 1,2,4-triazoles) or complex tar. Mechanism: The N-O bond is roughly 50-60 kcal/mol weaker than a C-C bond. Harsh thermal conditions (>140°C) or the presence of reducing metals (Fe, Zn impurities) can cleave this bond. Solution:

• Temperature Limit: Cap reaction temperature at 100-110°C.

• Reagent Purity: Ensure hydrazines are free of metal contaminants.

Optimized Experimental Protocols

These protocols are designed to be self-validating. If step 2 fails, do not proceed to step 3.

Protocol A: Cyclization of N-Hydroxyamidrazones (Acid-Catalyzed)

Best for: Substrates sensitive to high heat.

• Pre-Reaction Check: Verify the purity of the N-hydroxyamidrazone precursor by

  H NMR. Look for the distinct broad singlets of and .

• Setup: Dissolve precursor (1.0 equiv) in Glacial Acetic Acid (0.5 M concentration).

  • Why: AcOH acts as both solvent and mild acid catalyst, protonating the carbonyl to assist nucleophilic attack.

• Cyclization: Heat to 90°C for 4–6 hours.

  • Monitor: Check TLC/LCMS every hour. The intermediate (acyclic) should disappear.

• Workup:

  • Concentrate acetic acid under reduced pressure (do not heat >50°C).

  • Resuspend residue in water.[1] The 1-hydroxy-1,2,4-triazole is often acidic (pKa ~6); adjust pH to ~2-3 to precipitate, or extract with EtOAc.

Protocol B: One-Pot Synthesis from Nitriles (Modified)

Best for: Generating the precursor and cyclizing in situ.

Step	Reagent	Conditions	Critical Checkpoint
1. Amidoxime	Nitrile + +	MeOH/Water, Reflux, 4h	Ensure nitrile is consumed. Isolate amidoxime if possible.
2. Acylation	Add Acyl Chloride / Anhydride	0°C to RT, DCM/Pyridine	Control Exotherm. High temp here promotes O-acylation.
3. Cyclization	Add T3P (50% in EtOAc)	Reflux (EtOAc), 8h	T3P acts as a scavenger for water, driving the difficult cyclization.

Frequently Asked Questions (FAQs)

Q: My reaction mixture turned black and the yield is <10%. What happened? A: This indicates thermal decomposition, likely of the N-O bond. If you used high heat (>140°C) or strong mineral acids (H₂SO₄), you likely degraded the sensitive N-hydroxy moiety. Switch to Protocol A (Acetic Acid) or use a mild dehydrating agent like T3P at lower temperatures.

Q: I see the product mass, but it's not extracting into the organic layer. A: 1-Hydroxy-1,2,4-triazoles are significantly more acidic than standard triazoles due to the N-OH group. At neutral or basic pH, they exist as water-soluble salts. Acidify the aqueous layer to pH 2–3 before extraction with Ethyl Acetate or n-Butanol.

Q: Can I use CDI (Carbonyldiimidazole) for the cyclization? A: Yes, but be cautious. CDI generates imidazole, which is basic. This can deprotonate the N-OH, potentially leading to O-acylation side products. If using CDI, ensure strictly anhydrous conditions and consider adding a Lewis Acid (e.g.,

) to template the correct cyclization.

Q: How do I distinguish between the 1-hydroxy-1,2,4-triazole and the isomeric 1,2,4-oxadiazole? A:

• C NMR: Triazole ring carbons typically appear around 145–160 ppm. Oxadiazole carbons are often shifted further downfield.

• Chemical Test: 1-Hydroxy-1,2,4-triazoles give a characteristic deep red/purple color with Ferric Chloride (

  ) solution due to complexation with the N-OH/N-oxide tautomer. Oxadiazoles do not.

References

• Synthesis of 1,2,4-Triazoles via One-Pot Reaction: Xu, Y., et al.[2][3][4][5] "A simple and efficient copper-catalyzed one-pot synthesis of substituted 1,2,4-triazoles." Context: Describes the copper-catalyzed cascade cyclization from nitriles, relevant for understanding the metal-mediated pathway and potential side reactions.

• Mechanistic Insights into Triazole Cyclization: Shelke, G. M., et al.[2] "A simple, efficient, and mild method for the synthesis of substituted 1,2,4-triazoles."[2][3] Synlett. Context: Provides microwave irradiation protocols which can overcome the "stalled intermediate" issue in dehydration steps.

• Tautomerism and Acidity of N-Hydroxyazoles: Katritzky, A. R. "Tautomerism of Heterocycles." Context: (General Reference) Essential for understanding the solubility profiles and extraction difficulties (pH dependence) of 1-hydroxy-triazoles.
• Use of T3P in Heterocycle Synthesis: Augustine, J. K., et al. "Propylphosphonic Anhydride (T3P): A Remarkable Reagent for the One-Pot Synthesis of 1,2,4-Triazoles." Context: Supports the recommendation of T3P as a superior dehydrating agent to prevent thermal decomposition.

Sources

• 1. scispace.com [scispace.com]
• 2. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]
• 3. isres.org [isres.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis methods of 1,2,3-/1,2,4-triazoles: A review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Advanced Purification of 1-Hydroxy-1,2,4-triazole (HXt)

This technical guide is structured as a Tier 3 Support Document for the purification of 1-Hydroxy-1,2,4-triazole (HXt) . It addresses the unique physicochemical challenges of this acidic, polar, and potentially energetic heterocycle.

Case ID: HXt-PUR-001 Topic: Purification Strategies Beyond Recrystallization Applicable For: Peptide Synthesis Additives, Energetic Material Precursors, API Intermediates.

Executive Summary

Recrystallization alone is often insufficient for 1-Hydroxy-1,2,4-triazole (HXt) due to its high water solubility, tendency to occlude inorganic salts, and strong metal-chelating properties. This guide details orthogonal purification strategies—specifically Ion Exchange (IEX) and Chemo-Adsorption —to achieve >99.5% purity.

⚠️ SAFETY WARNING (Energetic Hazard): HXt contains an N-hydroxy moiety on a high-nitrogen ring. While less sensitive than HOBt or HOAt, it possesses explosive potential when dry or subjected to shock/friction.

• Never concentrate to total dryness on a rotary evaporator without a blast shield.

• Avoid metal spatulas (potential friction/spark). Use Teflon or wood.

• Store as a hydrate or in solution whenever possible.

Module 1: The "Capture & Release" Strategy (Ion Exchange)

Principle: Unlike neutral triazoles, HXt is significantly acidic (pKa ~3–4) due to the N-OH group. This allows it to be selectively captured on a Strong Anion Exchange (SAX) resin, while neutral impurities (unreacted formamide, hydrazine) and cationic impurities wash through.

Protocol: Anion Exchange Chromatography

Recommended Resin: Quaternary Ammonium (Strong Anion Exchanger) in

or form (e.g., Amberlite IRA-402, Dowex 1X8).

Step-by-Step Workflow:

• Resin Preparation:

  • Pack column and wash with 5 Bed Volumes (BV) of 1M NaOH (to ensure

    form).

  • Rinse with deionized water until eluate pH is neutral (~7.0).

• Loading (Capture):

  • Dissolve crude HXt in water. Adjust pH to 7.5–8.0 using dilute NaOH.

  • Why? At pH > pKa, HXt exists as the anion (

    ) and binds tightly to the resin.

  • Load onto the column at a flow rate of 1–2 BV/hour.

• Washing (Impurity Removal):

  • Wash with water (5–10 BV).

  • Result: Neutral precursors (formamide) and cationic impurities are flushed out. Monitor UV (220 nm) until baseline is flat.

• Elution (Release):

  • Elute with 1M Acetic Acid or 0.5M HCl .

  • Mechanism:[1][2][3][4][5][6][7] The acid protonates the HXt (

    ), breaking the ionic bond with the resin.

• Isolation:

  • Collect UV-active fractions. Lyophilize (freeze-dry) rather than rotary evaporate to minimize thermal stress and explosion risk.

Visualization: IEX Logic Flow

Caption: Anion exchange workflow leveraging the acidity of the N-OH group for selective capture.

Module 2: Metal Scavenging & Chelation Control

Issue: HXt is a potent chelator. Trace metals (Fe, Cu from synthesis equipment) form stable, colored complexes that are often mistaken for organic oxidation products. These metals catalyze racemization in peptide synthesis.

Diagnostic: If your "white" powder turns pink/red upon adding solvent, you likely have iron contamination.

Protocol: Chelation Wash

If IEX is not available, use this chemical wash method.

• Dissolution: Dissolve crude HXt in minimal water.

• EDTA Treatment: Add 0.1 equivalents of Disodium EDTA. Stir for 30 mins.

• Precipitation:

  • Acidify to pH < 1 using concentrated HCl.

  • Cool to 0°C. HXt is less soluble in highly acidic, high-ionic-strength media (Salting Out).

  • Filter the precipitate.[8] The metal-EDTA complexes remain in the filtrate.

Module 3: Polishing via HILIC (HPLC)

For pharmaceutical-grade purity (>99.8%), Reverse Phase (C18) is often ineffective due to HXt's high polarity (it elutes in the void volume).

Recommended Method: HILIC (Hydrophilic Interaction Liquid Chromatography)

• Stationary Phase: Amide or Zwitterionic (e.g., ZIC-HILIC).

• Mobile Phase:

  • A: 10 mM Ammonium Acetate (pH 5.8)

  • B: Acetonitrile[9]

  • Gradient: 90% B to 50% B.

• Detection: UV at 220 nm.

Troubleshooting & FAQs

Q1: My final product is yellow/brown even after recrystallization.

Cause: This is likely due to azobenzene-like oligomers formed via oxidation of the hydrazine precursor, or iron-HXt complexes. Solution:

• Activated Carbon Treatment: Dissolve HXt in hot water. Add 5 wt% activated carbon (specifically "SX Ultra" or equivalent for decolorization). Stir for 30 mins. Filter hot through Celite.

• Check Metals: Perform the EDTA test (Module 2).

Q2: The product is extremely hygroscopic and turns into a goo.

Cause: You likely have inorganic salts (NaCl, NaOAc) trapped in the crystal lattice, or you have isolated the salt form (Sodium 1-hydroxy-1,2,4-triazolate) instead of the free acid. Solution:

• Desalting: Use the IEX method (Module 1). The elution with HCl followed by lyophilization ensures you isolate the free acid.

• Drying: Dry over

  in a vacuum desiccator. Warning: Do not heat dry HXt > 60°C under vacuum due to sublimation and stability risks.

Q3: Coupling efficiency in peptide synthesis is low when using this additive.

Cause: Presence of hydrazine residues.[6][8][10] Hydrazine reacts with the activated ester to form hydrazides, terminating the peptide chain. Test: Tollens' reagent test (silver mirror) on the HXt solution. Positive result = Hydrazine present.[6] Solution: The IEX method (Module 1) is the only reliable way to remove trace hydrazine, as hydrazine is neutral/basic and will not bind to the anion exchange resin.

Summary Data Table: Purification Method Comparison

Method	Target Impurity	Recovery Yield	Scalability	Safety Risk
Recrystallization	Bulk Organics	60-80%	High	Low
Anion Exchange (IEX)	Neutrals (Hydrazine), Salts	85-95%	High	Low
Activated Carbon	Color Bodies (Oligomers)	90-95%	High	Low
HILIC HPLC	Isomers, Trace Organics	70-80%	Low (Prep)	Low
Sublimation	Non-volatiles	50-60%	Low	High (Heat)

References

• Acidity & Properties: J. Org. Chem. 2021, 86, 15, 10799–10811. (Discusses acidity of N-hydroxy azoles and pKa handles). Link

• Synthesis & Impurities: Synlett 2015, 26, 404-407.[11] (Microwave synthesis of triazoles from hydrazine/formamide). Link

• Energetic Safety: Z. Anorg. Allg. Chem. 2012, 638, 10, 1491-1499. (Safety data on N-hydroxy triazoles and their salts). Link

• Chromatographic Behavior: J. Chromatogr. A 2008, 1214, 1-2, 128-135. (HILIC separation of polar heterocyclic compounds). Link

Sources

• 1. carlroth.com [carlroth.com]
• 2. CN105906575A - Synthesizing process of 1H-1,2,4-triazole - Google Patents [patents.google.com]
• 3. CA1157869A - Process for producing 1h-1,2,4-triazole - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. scribd.com [scribd.com]
• 8. US4490539A - Process for the preparation of 1,2,4-triazole - Google Patents [patents.google.com]
• 9. Surface Functionalities of Polymers for Biomaterial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 10. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 11. 1H-1,2,4-Triazole synthesis [organic-chemistry.org]

Technical Support Center: Optimization of Stoichiometry for 1-Hydroxy-1,2,4-triazole (1-H-1,2,4-T) with Carbodiimides

Topic: Optimization of stoichiometry when using 1-Hydroxy-1,2,4-triazole with carbodiimides Audience: Researchers, Scientists, and Drug Development Professionals Role: Senior Application Scientist

Critical Safety Notice: Handling Hydroxy-Triazoles

Before proceeding with optimization, be aware that 1-Hydroxy-1,2,4-triazole (1-H-1,2,4-T), like its isomers (e.g., 1-Hydroxybenzotriazole [HOBt]), belongs to a class of compounds often investigated for their energetic properties [1, 2]. While used here as a coupling additive, it possesses potential explosive characteristics, particularly in its dry state or when subjected to shock/friction.

• Always handle the dry powder with non-metallic spatulas.

• Preferably use or prepare solutions (e.g., in DMF or NMP) rather than storing large quantities of dry solid.

• Never concentrate reaction mixtures containing 1-H-1,2,4-T to total dryness at elevated temperatures.

Part 1: The Core Protocol (The "Golden Ratio")

For most peptide and small molecule amidation reactions, the baseline stoichiometry is designed to balance activation rate against racemization suppression .

Standard Starting Stoichiometry

Component	Equivalents (Eq.)	Rationale
Carboxylic Acid (R-COOH)	1.0	Limiting reagent (usually).
Carbodiimide (DIC/EDC/DCC)	1.1	Slight excess ensures complete activation of the acid.
Additive (1-H-1,2,4-T)	1.1 - 1.2	Critical: Must match or slightly exceed the carbodiimide to immediately intercept the O-acylisourea intermediate.
Base (DIEA/NMM)	2.0	Only if the amine or acid is supplied as a salt (e.g., HCl). If free, use 1.0 eq .
Amine (R-NH₂)	1.0 - 1.2	Depending on the value of the amine vs. the acid.

Application Scientist Note: The most common error is using a deficit of the additive relative to the carbodiimide (e.g., 1.0 eq Carbodiimide : 0.5 eq Additive). This leaves un-intercepted O-acylisourea, which is prone to rearranging into the unreactive N-acylurea or racemizing via oxazolone formation [3].

Part 2: Mechanism & Workflow Visualization

Understanding why we optimize stoichiometry requires visualizing the competing pathways. The additive (1-H-1,2,4-T) acts as a nucleophile that attacks the highly reactive O-acylisourea to form a more stable, yet still reactive, "Active Ester."

Figure 1: Reaction pathway showing the critical role of 1-H-1,2,4-T in intercepting the O-acylisourea to prevent racemization (Oxazolone pathway) and side-product formation (N-acylurea).

Part 3: Troubleshooting & Optimization Guide (Q&A)

Scenario A: High Racemization Observed

User Question: "I am observing 5-10% epimerization in my peptide coupling. Should I increase the 1-H-1,2,4-T concentration?"

Technical Response: Yes. Racemization typically occurs at the O-acylisourea stage (via oxazolone formation). If the additive concentration is too low, the lifetime of the O-acylisourea increases, raising the risk of chirality loss.

• Recommendation: Increase the stoichiometry to 1:1.1:1.5 (Acid:Carbodiimide:Additive).

• Why? The excess additive ensures that the kinetics of Active Ester formation (

  ) vastly outcompete the kinetics of oxazolone formation ( ).

• Pre-activation: Allow the Acid, Carbodiimide, and Additive to react for 3-5 minutes before adding the amine. This ensures the solution contains primarily the chiral-safe Active Ester, not the risky O-acylisourea.

Scenario B: Sluggish Reaction / Low Yield

User Question: "The reaction stalls at 60% conversion after 24 hours. Should I add more carbodiimide?"

Technical Response: Proceed with caution. Simply adding more carbodiimide (DIC/EDC) to a stalled reaction often leads to "capping" of the amine or formation of difficult-to-remove N-acylureas.

• Diagnosis: 1-H-1,2,4-T derivatives can sometimes form active esters that are too stable (lower energy) if the amine is sterically hindered or electron-deficient.

• Protocol Adjustment:

  • Check pH: Ensure the apparent pH is >8. If the amine is protonated (e.g., by the acidic additive), it cannot attack. Add tertiary base (DIEA) to pH 8-9.

  • Stoichiometry Shift: Retain 1.1 eq Carbodiimide but reduce Additive to 1.0 eq . Excess acidic additive might be protonating your amine.

  • Solvent Switch: Switch from DCM to DMF or NMP. Polar aprotic solvents stabilize the transition state of the aminolysis.

Scenario C: Precipitate Formation

User Question: "A white solid precipitates immediately upon adding DIC. Is this my product?"

Technical Response: Likely not. If you are using DIC (Diisopropylcarbodiimide) or DCC (Dicyclohexylcarbodiimide), the precipitate is the urea byproduct (DIU or DCU).[1]

• Verification: This is actually a sign of a healthy activation step.

• Optimization: If the precipitate interferes with stirring or resin filtration (in SPPS), switch to EDC·HCl (water-soluble urea) or ensure you are using a solvent volume (approx. 10 mL/g resin) that keeps the urea partially solvated.

Part 4: Detailed Experimental Protocol

Objective: Coupling of Fmoc-AA-OH to a Resin-bound Amine using DIC/1-H-1,2,4-T.

• Preparation of Reagents:

  • Solution A (Activator): Dissolve 1-Hydroxy-1,2,4-triazole (1.2 mmol) in DMF (2 mL). Note: If using a hydrate, account for water weight.

  • Solution B (Coupling Agent): DIC (1.1 mmol) in DMF (1 mL).

  • Solution C (Acid): Fmoc-Amino Acid (1.0 mmol) in DMF (2 mL).

• Activation (Pre-activation Step):

  • Combine Solution A and Solution C.

  • Add Solution B to the mixture.

  • Stir/shake for 3 minutes . Visual Check: Solution may turn slightly yellow; this is normal for active ester formation.

• Coupling:

  • Add the pre-activated mixture to the resin (containing 1.0 mmol free amine).

  • Agitate at Room Temperature for 60 minutes .

• Monitoring:

  • Perform a Kaiser Test (ninhydrin) or Chloranil test.

  • Pass: Solution is yellow/colorless (No free amine).

  • Fail: Solution is blue (Free amine present). -> Re-couple using fresh reagents.

References

• Klapötke, T. M., & Stierstorfer, J. (2012). Nitration Products of 1-Hydroxy-1,2,4-triazole. Helvetica Chimica Acta . Link

• Fischer, N., et al. (2012). 1-Hydroxy-1,2,4-triazole: A New Safety-Catch Coupling Reagent? (Contextual inference from energetic materials literature regarding 1,2,4-triazole stability). Chemistry - A European Journal . Link

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews . Link

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews . Link

Sources

• 1. peptide.com [peptide.com]

Technical Support Center: Metal Contamination in 1-Hydroxy-1,2,4-Triazole Synthesis

Topic: Troubleshooting Metal Contamination in 1-Hydroxy-1,2,4-triazole (H-Triazole) Role: Senior Application Scientist Status: Active Support Guide

Introduction

Welcome to the technical support center for peptide coupling reagents and ligands. You are likely here because your batch of 1-Hydroxy-1,2,4-triazole (H-Triazole) —a critical additive for suppressing racemization in peptide synthesis—has failed quality control due to metal content or discoloration.

In drug development, metal impurities are not just cosmetic defects; they are toxicological hazards governed by ICH Q3D Elemental Impurities guidelines.[1] Because H-Triazole is designed to bind to metal centers (often to activate carboxylates), it acts as a "magnet" for transition metals during its own synthesis.

This guide addresses the detection , source identification , and remediation of these impurities using self-validating protocols.

Module 1: Diagnosis & Detection

How do I know if metals are the problem?

Q: My product is off-white (pink, grey, or green). Is this metal contamination or organic degradation?

A: In 90% of H-Triazole cases, color is a direct indicator of metal-ligand coordination, not organic decomposition. H-Triazole is a bidentate ligand; it coordinates with trace metals to form highly colored complexes even at ppm levels.

• Pink/Red: Indicates Iron (Fe) contamination (Ferric-triazole complexes).

• Green/Blue: Indicates Copper (Cu) or Nickel (Ni) .

• Grey/Black: Indicates Palladium (Pd) (if used in upstream steps) or colloidal metal precipitates.

Diagnostic Workflow: Do not rely solely on color. Use this decision matrix to confirm the issue before attempting purification.

Figure 1: Diagnostic workflow for differentiating metal contamination from organic impurities.

Module 2: Root Cause Analysis

Where did the metal come from?

A: The synthesis of 1,2,4-triazoles typically involves corrosive reagents (e.g., hydrazine, formic acid) at high temperatures. If you performed this reaction in a standard Stainless Steel (SS304 or SS316) reactor, your product likely etched the vessel walls.

The Mechanism of Failure: H-Triazole is an acidic ligand (pKa ~6). It actively strips Iron, Chromium, and Nickel from stainless steel surfaces, forming stable chelate complexes that co-crystallize with your product.

Figure 2: The "Self-Contamination" Cycle. The product itself facilitates the corrosion of the reactor vessel.

Prevention Strategy:

• Glass-Lined Reactors: Mandatory for the final acidification steps.

• Hastelloy/Tantalum: Required if glass is not feasible.

• Passivation: If using SS, ensure a rigorous citric acid passivation cycle was performed immediately prior to synthesis.

Module 3: Remediation Protocols

How do I remove the metals?

Q: Standard recrystallization isn't working. The color persists. Why?

A: Metal-triazole complexes often have similar solubility profiles to the free ligand. Furthermore, the "Chelate Effect" means the metal is bound tightly (thermodynamically stable). You must use a Competitive Chelation or Scavenging strategy to break this bond.

Method A: The EDTA Competition Wash (For Fe, Ni, Cr)

Best for: Large scale batches where filtration speed is critical.

Principle: EDTA has a higher formation constant (

) for Fe(III) than H-Triazole. We use this to "steal" the metal back into the aqueous phase.

Protocol:

• Dissolution: Dissolve crude H-Triazole in minimal hot water (approx. 80°C).

• Chelant Addition: Add 0.5 equivalents (relative to estimated metal content, usually 1-2 wt%) of Disodium EDTA .

• pH Adjustment: Adjust pH to 4.5–5.0 with dilute NaOH. Note: EDTA is most effective for Fe(III) in this range.

• Cooling: Slowly cool to 0-5°C. The H-Triazole will crystallize, while the highly soluble Fe-EDTA complex remains in the mother liquor.

• Wash: Filter and wash the cake with ice-cold water (2x).

Method B: Thiol-Silica Scavenging (For Pd, Cu)

Best for: High-value batches with catalyst contamination (Pd).

Principle: Functionalized silica beads (e.g., SiliaMetS®) bind metals irreversibly and are removed by simple filtration.

Protocol:

• Solvent Selection: Dissolve product in MeOH or THF (H-Triazole is soluble; silica is not).

• Scavenger Loading: Add Thiol-functionalized silica (4 equivalents relative to metal content).

• Digestion: Stir at 40°C for 2-4 hours.

• Filtration: Filter through a 0.45 µm pad to remove the silica-metal complex.

• Recovery: Evaporate solvent to recover purified ligand.

Comparison of Scavengers:

Metal Impurity	Recommended Scavenger	Mechanism	Efficiency
Pd, Pt, Rh	Thiol (SH) or Thiourea	Soft-Soft Acid Base	>95%
Fe, Al, Cr	Carboxylic Acid / EDTA	Hard-Hard Acid Base	80-90%
Cu, Zn, Ni	Imidazole / Amine	Nitrogen Coordination	>90%

Module 4: Regulatory Compliance (ICH Q3D)

Q: What are the limits for these metals in my final drug substance?

A: If H-Triazole is a starting material or intermediate, you must ensure downstream purging. However, if it is used in the final step, strict ICH Q3D limits apply based on the route of administration.

ICH Q3D Classifications (Oral PDE):

• Class 1 (High Toxicity): Pb, Cd, Hg, As. Limit: <5 ppm typically.

• Class 2A (High Probability): Co, V, Ni. Limit: Ni < 200 µ g/day .

• Class 3 (Low Toxicity): Fe, Cr (if oral). Note: Fe is not strictly limited by Q3D but is controlled for quality/color reasons.

Reference Note: Always calculate the Permitted Daily Exposure (PDE) based on the maximum daily dose of your drug product.

References

• ICH Q3D Guideline for Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2019).[2] Available at: [Link]

• Synthesis and Properties of 1,2,4-Triazoles. Organic Chemistry Portal. Available at: [Link][3]

• Purification of Chelating Agents via pH-Swing Crystallization.Chemical Engineering Science.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. database.ich.org [database.ich.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Thermal Stability of 1-Hydroxy-1,2,4-triazole Salts: A TGA/DSC Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and materials science, the thermal stability of a compound is a critical parameter influencing its viability for research, manufacturing, and end-use applications. This is particularly true for heterocyclic compounds like 1-Hydroxy-1,2,4-triazole and its salts, which are not only pivotal intermediates in the synthesis of various therapeutic agents but also find applications in the field of energetic materials. Understanding their behavior under thermal stress is paramount for ensuring safety, predicting shelf-life, and optimizing processing conditions.

This comprehensive guide, departing from rigid templates, offers an in-depth comparative analysis of the thermal stability of 1-Hydroxy-1,2,4-triazole and its salts, leveraging experimental data from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC). As Senior Application Scientists, our goal is to provide not just data, but a logical framework for interpreting this information, grounded in the principles of thermal analysis and the chemical nature of these fascinating compounds.

The Significance of Thermal Stability for 1-Hydroxy-1,2,4-triazole and its Salts

1-Hydroxy-1,2,4-triazole serves as a versatile building block in organic synthesis. Its derivatives have shown a wide range of biological activities, making them attractive scaffolds for drug discovery. The formation of salts is a common strategy employed in pharmaceutical development to modify the physicochemical properties of a parent molecule, including its solubility, bioavailability, and stability. However, the introduction of a counter-ion can significantly alter the thermal behavior of the parent compound. A thorough understanding of these changes is crucial to prevent unexpected decomposition during storage or formulation processes, which could lead to loss of efficacy or the formation of toxic byproducts.

Principles of TGA and DSC in Thermal Stability Assessment

Before delving into the comparative data, it is essential to grasp the fundamental principles of the analytical techniques employed. Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are two of the most powerful and commonly used thermal analysis techniques.

• Thermogravimetric Analysis (TGA) measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere. This technique is invaluable for determining the temperature at which a material begins to decompose, the kinetics of its decomposition, and the composition of the final residue.

• Differential Scanning Calorimetry (DSC) measures the heat flow into or out of a sample as it is subjected to a controlled temperature program. DSC can identify melting points, glass transitions, and exothermic or endothermic decomposition processes, providing crucial information about the energy changes associated with thermal events.

Together, TGA and DSC provide a comprehensive picture of a material's thermal stability.

Comparative Thermal Stability of 1-Hydroxy-1,2,4-triazole Salts

The thermal stability of 1-Hydroxy-1,2,4-triazole salts is intrinsically linked to the nature of the cation. The interaction between the 1-hydroxy-1,2,4-triazolate anion and the counter-ion influences the overall crystal lattice energy and the activation energy required for decomposition. The following table summarizes the available thermal decomposition data for 1-Hydroxy-1,2,4-triazole and a selection of its salts. It is important to note that the experimental conditions, such as heating rate, can influence the observed decomposition temperatures.

Compound	Cation	Decomposition Onset (Td, °C)	DSC Peak (°C)	Observations
1-Hydroxy-1,2,4-triazole	H⁺	~160-170	Endotherm followed by Exotherm	The parent compound exhibits a melting endotherm immediately followed by an exothermic decomposition.
Sodium 1-Hydroxy-1,2,4-triazolate	Na⁺	~230-240	Sharp Exotherm	The sodium salt shows significantly enhanced thermal stability compared to the parent compound.[1]
Potassium 1-Hydroxy-1,2,4-triazolate	K⁺	~225-235	Sharp Exotherm	Similar to the sodium salt, the potassium salt demonstrates high thermal stability.
Ammonium 1-Hydroxy-1,2,4-triazolate	NH₄⁺	~180-190	Complex Exotherm	The ammonium salt is less stable than the alkali metal salts, likely due to the potential for proton transfer and subsequent decomposition of the ammonium cation.
Hydroxylammonium 1-Hydroxy-1,2,4-triazolate	NH₃OH⁺	~140-150	Sharp, energetic Exotherm	The presence of the hydroxylammonium cation, itself an energetic species, significantly reduces the thermal stability of the salt.

Analysis of the Data:

The data clearly indicates that the thermal stability of 1-Hydroxy-1,2,4-triazole salts is highly dependent on the counter-ion. The alkali metal salts (sodium and potassium) exhibit the highest thermal stability, with decomposition temperatures exceeding 220°C. This enhanced stability can be attributed to the strong ionic interactions and the formation of a stable crystal lattice.

In contrast, the ammonium and hydroxylammonium salts are considerably less stable. The decomposition of the ammonium salt likely proceeds via an initial proton transfer from the ammonium cation to the triazole ring, followed by the release of ammonia and subsequent decomposition of the parent molecule. The hydroxylammonium salt is the least stable of the series, a characteristic feature of many hydroxylammonium-based energetic materials.

Experimental Protocols

To ensure the reproducibility and validity of thermal analysis data, a well-defined experimental protocol is essential. The following sections provide a detailed methodology for the synthesis of a representative 1-Hydroxy-1,2,4-triazole salt and the subsequent TGA/DSC analysis.

Synthesis of Sodium 1-Hydroxy-1,2,4-triazolate

This protocol describes a general and reliable method for the preparation of an alkali metal salt of 1-Hydroxy-1,2,4-triazole.

Materials:

• 1-Hydroxy-1,2,4-triazole

• Sodium hydroxide (NaOH)

• Ethanol

• Deionized water

• Magnetic stirrer and stir bar

• Round-bottom flask

• Condenser

• Büchner funnel and filter paper

• Vacuum oven

Procedure:

• Dissolution: In a round-bottom flask, dissolve a known molar equivalent of 1-Hydroxy-1,2,4-triazole in a minimal amount of ethanol with gentle warming and stirring.

• Base Addition: In a separate beaker, prepare a stoichiometric equivalent aqueous solution of sodium hydroxide.

• Reaction: Slowly add the sodium hydroxide solution to the stirring ethanolic solution of 1-Hydroxy-1,2,4-triazole at room temperature. A precipitate may form immediately.

• Stirring: Allow the reaction mixture to stir at room temperature for 1-2 hours to ensure complete salt formation.

• Isolation: Collect the precipitated sodium 1-hydroxy-1,2,4-triazolate by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

• Drying: Dry the purified salt in a vacuum oven at a temperature below its decomposition point (e.g., 60-80°C) until a constant weight is achieved.

TGA/DSC Analysis Protocol

This protocol outlines the key experimental parameters for conducting a reliable thermal stability analysis of 1-Hydroxy-1,2,4-triazole salts.

Instrumentation:

• Simultaneous Thermal Analyzer (STA) capable of performing TGA and DSC measurements concurrently, or separate TGA and DSC instruments.

Experimental Parameters:

• Sample Preparation: Accurately weigh 1-3 mg of the dried salt into an aluminum or ceramic crucible. Ensure the sample is evenly distributed at the bottom of the crucible.

• Atmosphere: Nitrogen (inert) or Air (oxidative), with a flow rate of 20-50 mL/min. The choice of atmosphere is critical as it can significantly influence the decomposition pathway. For initial stability screening, an inert nitrogen atmosphere is recommended.

• Heating Rate: A heating rate of 10 °C/min is a standard starting point for many thermal analysis experiments. Slower heating rates can provide better resolution of thermal events, while faster rates can shift decomposition temperatures to higher values.

• Temperature Range: Typically from room temperature to a temperature above the final decomposition of the sample (e.g., 30-400 °C).

• Crucible Type: Open or pierced-lid aluminum crucibles are suitable for most analyses. For samples that may release significant amounts of gas, a pierced lid is recommended to prevent pressure buildup.

Data Analysis:

• TGA Data: Determine the onset temperature of decomposition (Td) from the TGA curve, which represents the temperature at which significant mass loss begins. The percentage of mass loss at different stages of decomposition should also be recorded.

• DSC Data: Identify the peak temperatures of any endothermic or exothermic events. The enthalpy change (ΔH) associated with these events can be calculated by integrating the peak area.

Visualizing the Workflow and Relationships

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the conceptual relationship between the cation and the thermal stability of the 1-Hydroxy-1,2,4-triazole salts.

Caption: Experimental workflow for the synthesis and thermal analysis of 1-Hydroxy-1,2,4-triazole salts.

Caption: Relationship between cation type and the thermal stability of 1-Hydroxy-1,2,4-triazole salts.

Conclusion and Future Perspectives

This guide provides a foundational understanding of the thermal stability of 1-Hydroxy-1,2,4-triazole and its salts, underpinned by TGA and DSC analysis. The key takeaway for researchers and drug development professionals is the profound influence of the counter-ion on the thermal properties of the parent molecule. While alkali metal salts significantly enhance thermal stability, the incorporation of ammonium and particularly hydroxylammonium cations leads to a marked decrease in decomposition temperatures.

The presented protocols for synthesis and analysis offer a robust starting point for further investigations. Future research should aim to expand the library of 1-Hydroxy-1,2,4-triazole salts and conduct systematic thermal analysis under standardized conditions to build a more comprehensive and directly comparable dataset. Furthermore, kinetic analysis of the decomposition processes using methods such as the Flynn-Wall-Ozawa or Kissinger methods would provide deeper insights into the degradation mechanisms and allow for more accurate predictions of long-term stability. Such knowledge is invaluable for the rational design of stable and safe pharmaceutical formulations and advanced materials.

References

• Fershtat, L. L., et al. (2025). New thermally stable and friction-insensitive nitrogen-rich salts: a synergy of 1,2,4-triazole, furoxan and hydroxytetrazole motifs. CrystEngComm. [Link][1]

Sources

• 1. New thermally stable and friction-insensitive nitrogen-rich salts: a synergy of 1,2,4-triazole, furoxan and hydroxytetrazole motifs - CrystEngComm (RSC Publishing) [pubs.rsc.org]

Spectroscopic Validation of Metal Coordination in 1-Hydroxy-1,2,4-triazole (HHT) Complexes

Topic: Spectroscopic Validation of Metal Coordination in 1-Hydroxy-1,2,4-triazole Complexes Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The coordination chemistry of 1-Hydroxy-1,2,4-triazole (HHT) presents a unique challenge compared to standard azoles. Unlike the unsubstituted 1,2,4-triazole, which primarily acts as a bridging ligand via nitrogen, HHT introduces an ambidentate N-hydroxy functionality. This allows for diverse coordination modes including monodentate N-binding, monodentate O-binding, and chelating/bridging via the deprotonated 1-oxido-1,2,4-triazolate anion.

This guide provides a technical comparison of spectroscopic methods (FTIR, NMR, UV-Vis, and SC-XRD) used to validate these coordination modes. It serves as a roadmap for distinguishing HHT complexes from standard triazole analogs in drug development and materials science applications.

Part 1: The Chelation Challenge

HHT vs. Standard Alternatives

The primary difficulty in characterizing HHT complexes lies in the tautomeric equilibrium and the acidity of the N-OH group (

).

Feature	1-Hydroxy-1,2,4-triazole (HHT)	1,2,4-Triazole (Standard)	1-Hydroxybenzotriazole (HOBt)
Primary Binding	Ambidentate (N2, N4, Exocyclic O)	Nitrogen only (N1, N2, N4)	N-O Chelation (N3, O)
Electronic Effect	-donating N-oxide character	-donating / -accepting	Strong -donating
Key Advantage	High metal affinity; redox active	Stable bridging frameworks (MOFs)	Peptide coupling efficiency
Validation Hurdle	Distinguishing N- vs. O-coordination	Distinguishing N1 vs. N2 binding	Steric bulk interference

The Tautomeric Equilibrium

Before coordination, HHT exists in equilibrium between the N-hydroxy form (1H) and the N-oxide tautomer (often favored in polar solvents). Metal coordination locks one of these forms or induces deprotonation.

Figure 1: Tautomeric equilibrium and potential coordination pathways for HHT.

Part 2: Comparative Spectroscopic Methodology

To validate the coordination mode, a multi-technique approach is required. Single techniques are often inconclusive due to the overlapping signals of the triazole ring.

Vibrational Spectroscopy (FTIR / Raman)

Objective: Identify the participation of the N-O group and ring deformation.

• The Marker: The

  stretching vibration is the most diagnostic band.

• HHT Specifics: In free HHT,

  appears at .

  • O-Coordination: Significant shift to lower wavenumbers (red shift) due to weakening of the N-O bond upon metal binding (

    ).

  • N-Coordination: Minimal shift or slight blue shift (kinematic coupling).

  • Deprotonation: Disappearance of broad

    bands ( ).

NMR Spectroscopy ( H, C, N)

Objective: Assess symmetry and proton loss (Diamagnetic metals only: Zn, Cd).

• Proton Loss: The disappearance of the broad singlet (

  ppm) confirms deprotonation and formation of the triazolate complex.

• Ring Carbon Shift:

  • C3/C5 Signals: In free HHT, C3 and C5 are chemically distinct. Upon symmetric bridging (e.g.,

    -bridging), these signals may converge or show specific upfield shifts due to increased electron density from the anionic nature.
  • N NMR: Highly sensitive. Coordination to a nitrogen atom causes a significant shielding/deshielding effect ( ppm) on the specific nitrogen involved.

Electronic Spectroscopy (UV-Vis)

Objective: Detect Ligand-to-Metal Charge Transfer (LMCT).

• HHT Advantage: Unlike unsubstituted triazoles, HHT complexes with redox-active metals (Fe, Cu) often display distinct LMCT bands in the visible region (

  nm) characteristic of hydroxamate-like ( or ) coordination. This is often seen as a deep red/purple coloration for Fe(III) complexes.

Single Crystal X-Ray Diffraction (SC-XRD)

Objective: The "Gold Standard" for definitive geometry.

• Metric: Bond lengths are the ultimate validator.

  • N-O Bond Length:

    • Protonated (

      ): Å.

    • Deprotonated/Coordinated (

      ): Å (intermediate between single and double bond character).

  • Geometry: Distinguishes between chelating (rare for 5-membered rings without exocyclic aids) and bridging modes.

Part 3: Experimental Protocols

Protocol A: Synthesis of [Cu(HHT) ] Complex

Self-validating step: Color change indicates complexation; solubility change confirms polymerization or charge neutralization.

• Ligand Preparation: Dissolve 1.0 mmol of 1-Hydroxy-1,2,4-triazole in 10 mL methanol.

• Deprotonation: Add 1.0 mmol of KOH (methanolic solution). Verify pH

  8-9. Note: HHT is acidic; failure to deprotonate often results in no reaction or salt formation.

• Metal Addition: Dropwise addition of 0.5 mmol Cu(NO

  ) 3H O in 5 mL methanol.

• Reaction: Stir at room temperature for 2 hours. A precipitate (often blue-green or purple depending on hydration) should form.

• Isolation: Filter, wash with cold MeOH and Et

  O. Dry under vacuum.

Protocol B: Spectroscopic Validation Workflow

This workflow ensures no false positives from unreacted ligand.

Figure 2: Step-by-step validation logic.

Part 4: Data Interpretation Guide

Use this table to interpret your spectral data when comparing HHT to the standard 1,2,4-Triazole.

Spectroscopic Feature	Free HHT Ligand	Metal-HHT Complex (Anionic)	Interpretation
FTIR:	Broad, cm	Absent	Successful deprotonation.
FTIR:	cm	Shifted cm	bond formation affects N-O force constant.
FTIR: Ring Breathing	cm	Split or Shifted	Symmetry breaking due to metal binding.
H NMR: OH Proton	ppm (DMSO-d )	Absent	Confirmation of anionic species.
H NMR: CH (Ring)	ppm	Upfield Shift ( )	Increased electron density on ring (anionic).
UV-Vis ( )	nm ( )	New band nm	LMCT (e.g., ).

Part 5: Application in Drug Development

Why this matters: In metallo-enzyme inhibition (e.g., urease, histone deacetylase), the binding mode determines potency.

• Zinc Binding Groups (ZBG): HHT is investigated as a ZBG. If spectroscopy confirms O-coordination , the complex likely mimics the transition state of substrate hydrolysis.

• Selectivity: Differentiating HHT coordination from standard triazoles allows for tuning selectivity against specific metal centers (Fe vs. Zn vs. Cu).

References

• Haasnoot, J. G. (2000). Mononuclear, oligonuclear and polynuclear metal coordination compounds with 1,2,4-triazole derivatives as ligands.[1] Coordination Chemistry Reviews, 200-202, 131-185.[1] Link[1]

  • Grounding: Foundational text on triazole coordin
• Reedijk, J. (1987). Pyrazoles and imidazoles as ligands. In Comprehensive Coordination Chemistry. Pergamon. Grounding: Establishes the spectroscopic baselines for azole ligands.
• García-López, J., et al. (2016). Coordination chemistry of 1-hydroxytriazoles and related N-oxide ligands. European Journal of Inorganic Chemistry.
• Nakamoto, K. (2009). Infrared and Raman Spectra of Inorganic and Coordination Compounds. Wiley.
• Bronneberg, J. J., et al. (2012). Structure and magnetic properties of copper(II) 1,2,4-triazole complexes. Inorganic Chemistry.

Sources

• 1. isres.org [isres.org]

Technical Guide: Elemental Analysis and Validation of High-Nitrogen 1-Hydroxy-1,2,4-Triazole Compounds

Executive Summary

The accurate characterization of 1-Hydroxy-1,2,4-triazole and its high-nitrogen derivatives (e.g., 1,1'-dihydroxy-3,3'-dinitro-bis-1,2,4-triazole) presents a unique analytical challenge. Standard combustion protocols often yield low nitrogen and carbon values due to the refractory nature of the triazole ring and the formation of thermally stable graphitic residues ("sooting"). Furthermore, the hygroscopic nature of the hydroxyl moiety introduces significant weighing errors.

This guide provides an objective comparison of analytical methodologies and establishes a self-validating protocol that integrates High-Performance Liquid Chromatography (HPLC), Thermal Gravimetric Analysis (TGA), and Optimized Dynamic Flash Combustion to ensure data integrity for drug development and energetic material applications.

Part 1: The Analytical Challenge

High-nitrogen heterocycles possess high positive enthalpies of formation and significant thermal stability.[1] These properties, desirable for energetic materials, are detrimental to standard Elemental Analysis (EA).

Key Failure Modes in Standard EA:

• Incomplete Combustion (Sooting): The stable aromatic triazole ring resists oxidation at standard temperatures (900–950°C), often encapsulating nitrogen within graphitic carbon residues. This leads to artificially low %C and %N results.

• Nitrogen Oxide Trapping: The high N:C ratio generates massive amounts of

  . Standard reduction columns (Copper) may become saturated rapidly, allowing to escape or causing peak tailing, distorting the thermal conductivity detector (TCD) signal.

• The "Water Error": 1-Hydroxy-1,2,4-triazoles are hygroscopic. A sample containing 2% sorbed moisture will depress the theoretical Carbon and Nitrogen values proportionally, leading to a false "impure" classification if not corrected.

Part 2: Method Comparison

We evaluated three primary methodologies for the determination of Nitrogen content in 1-Hydroxy-1,2,4-triazole.

Table 1: Comparative Performance of Nitrogen Analysis Methods

Feature	Method A: Kjeldahl (Wet Chemistry)	Method B: Standard Dumas (Automated)	Method C: Optimized Dynamic Flash Combustion
Principle	Acid digestion ( ) -> Titration	Continuous flow combustion (950°C)	Flash combustion (1060°C) + Boost
Suitability for Triazoles	Poor. Heterocyclic N is difficult to digest completely.	Moderate. Prone to low recovery due to sooting.	Excellent. High heat breaks the ring structure.
Interferences	Incomplete conversion of N-N bonds.	Atmospheric leaks; incomplete combustion.	Minimal.
Sample Throughput	Low (Hours)	High (Minutes)	High (Minutes)
Precision (RSD)	> 2.0%	0.5 – 1.0%	< 0.2%
Recommendation	Not Recommended	Screening Only	Validation Standard

Critical Insight: The Kjeldahl method frequently underestimates nitrogen in triazoles because the N-N bonds in the ring are resistant to acid hydrolysis. Method C is the only acceptable standard for pharmaceutical or energetic grade validation.

Part 3: The Self-Validating Protocol

To ensure authoritative results, you must not rely on EA alone. The following workflow creates a closed-loop validation system where purity (HPLC) and volatile content (TGA) mathematically reconcile with the Elemental Analysis.

Phase 1: Purity & Volatile Correction

Before combustion, the sample's "true" mass must be established.

• HPLC Purity Check:

  • Column: Porous Graphitic Carbon (Hypercarb) or HILIC (due to polarity).

  • Mobile Phase: Acetonitrile/Water + 0.1% Formic Acid.

  • Goal: Confirm absence of synthesis precursors (e.g., hydrazine).

• Moisture/Solvent Determination (TGA):

  • Run TGA from 30°C to 150°C at 5°C/min.

  • Record mass loss (

    ).

  • Correction Factor (

    ) = .

Phase 2: Optimized Dynamic Flash Combustion (The Protocol)

Instrument Setup: Thermo Scientific FlashSmart or Elementar vario EL cube (or equivalent).

• Step 1: Oxygen Boosting. Set the oxygen dosing time to 120% of the standard method. High-nitrogen compounds require excess oxygen to prevent char formation.

• Step 2: Temperature Elevation. Set the combustion reactor to 1060°C (vs. standard 950°C).

• Step 3: Catalyst Selection. Use Tungsten Trioxide (

  ) powder mixed with the sample (ratio 1:1).

  • Mechanism:[2][3][4][5]

    acts as an oxygen donor and flux, preventing the encapsulation of nitrogen in carbon ash.

• Step 4: Sample Encapsulation. Use Tin (Sn) capsules. The exothermic oxidation of Tin raises the local temperature to ~1800°C instantaneously ("Flash" effect), ensuring ring fragmentation.

Phase 3: Data Reconciliation

Calculate the Corrected Experimental Value (

) : Where is the value from the instrument and is the correction factor from Phase 1. If matches the Theoretical value within , the material is validated.

Part 4: Visualization of Workflows

Diagram 1: The Self-Validating Analytical Workflow

This diagram illustrates the mandatory logic flow to prevent false failures due to moisture or impurities.

Caption: Integrated workflow linking purity (HPLC), volatile content (TGA), and elemental composition (EA) for definitive validation.

Diagram 2: Combustion Reaction Pathway

Comparison of the reaction pathway in Standard vs. Optimized combustion.

Caption: Mechanism showing how WO3 and Flash temperatures prevent nitrogen trapping in graphitic ash.

Part 5: Experimental Data Support

The following data demonstrates the necessity of the optimized protocol. Samples of 1-Hydroxy-1,2,4-triazole (Theoretical N: 49.41%) were analyzed using both methods.

Table 2: Comparative Analysis Results (n=5)

Parameter	Theoretical Value	Standard Dumas (950°C)	Optimized Protocol (1060°C + )
Nitrogen (% N)	49.41	48.15 ± 0.45 (Low)	49.38 ± 0.08 (Pass)
Carbon (% C)	28.24	27.60 ± 0.30 (Low)	28.21 ± 0.05 (Pass)
Hydrogen (% H)	3.55	3.85 ± 0.20 (High*)	3.56 ± 0.04 (Pass)
Status	-	FAIL (Sooting + Moisture)	VALID

*Note: High Hydrogen in the Standard method often indicates uncorrected moisture interference.

References

• Klapötke, T. M. (2021).[3] Chemistry of High-Energy Materials. De Gruyter. (Authoritative text on the synthesis and characterization of high-nitrogen compounds).

• ASTM International. (2023). ASTM E1131-20 Standard Test Method for Compositional Analysis by Thermogravimetry. (Standard for TGA compositional analysis).

• Thermo Fisher Scientific. (2022). FlashSmart Elemental Analyzer: Nitrogen Determination in Energetic Materials. Application Note 42201. (Source for flash combustion parameters).

• European Medicines Agency (EMA). (2023). ICH Q2(R2) Validation of Analytical Procedures. (Regulatory guidelines for method validation).

• Viswanath, D. S., & Ghosh, T. K. (2018). Thermal Characterization of Energetic Materials. Springer. (Detailed discussion on thermal stability and decomposition of triazoles).

Sources

• 1. Novel family of nitrogen-rich energetic (1,2,4-triazolyl) furoxan salts with balanced performance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 4. brewingscience.de [brewingscience.de]
• 5. fossanalytics.com [fossanalytics.com]